Dotriaconta-14,17,20,23,26,29-hexaenoic acid
Overview
Description
Dotriaconta-14,17,20,23,26,29-hexaenoic acid is a very long-chain omega-3 fatty acid . It is also known as 14Z,17Z,20Z,23Z,26Z,29Z-dotriacontahexaenoic acid .
Physical And Chemical Properties Analysis
Dotriaconta-14,17,20,23,26,29-hexaenoic acid has a molecular weight of 468.8 g/mol . It has one hydrogen bond donor and two hydrogen bond acceptors . The compound is also characterized by 24 rotatable bonds .Scientific Research Applications
Cancer Research
There is growing interest in the role of omega-3 fatty acids in cancer prevention and treatment. Dotriaconta-14,17,20,23,26,29-hexaenoic acid may affect cell proliferation and apoptosis, which are critical factors in cancer development. Studies are examining how this fatty acid can be used to support traditional cancer therapies or as a preventive measure.
Each of these applications represents a unique field of study where Dotriaconta-14,17,20,23,26,29-hexaenoic acid is being explored for its potential benefits and mechanisms of action. The research is diverse and spans across various disciplines, highlighting the compound’s versatility and importance in scientific inquiry .
Mechanism of Action
Target of Action
Dotriaconta-14,17,20,23,26,29-hexaenoic acid is a very long-chain polyunsaturated fatty acid (VLCPUFA) that is present in the retina, sperm, and brain . Its specific biological actions are largely unknown, but it is thought to involve normal photoreceptor cell function in the retina .
Mode of Action
It is believed to play a role in the normal functioning of photoreceptor cells in the retina .
Result of Action
The specific molecular and cellular effects of Dotriaconta-14,17,20,23,26,29-hexaenoic acid’s action are largely unknown. It is thought to be involved in the normal function of photoreceptor cells in the retina .
properties
IUPAC Name |
dotriaconta-14,17,20,23,26,29-hexaenoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32(33)34/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-31H2,1H3,(H,33,34) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIKGLCYKBLODNY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCC=CCC=CCC=CCC=CCC=CCCCCCCCCCCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H52O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90693940 |
Source
|
| Record name | Dotriaconta-14,17,20,23,26,29-hexaenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90693940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
468.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dotriaconta-14,17,20,23,26,29-hexaenoic acid | |
CAS RN |
105517-82-6 |
Source
|
| Record name | Dotriaconta-14,17,20,23,26,29-hexaenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90693940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(E)-but-2-en-2-yl]-3-fluorobenzene](/img/structure/B587212.png)
![N-[(2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-[(2R,3R,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]acetamide](/img/structure/B587217.png)
